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Compound of Interest

Compound Name: 2,2-Dimethoxybutane

Cat. No.: B1295343

This guide provides a comprehensive overview of the key physical properties of 2,2-
dimethoxybutane, a diether used in various chemical applications. The information is tailored
for researchers, scientists, and professionals in drug development who require precise data
and methodologies for their work.

Physical Properties of 2,2-Dimethoxybutane

2,2-Dimethoxybutane, with the molecular formula C6H1402, is a colorless liquid.[1][2] Its
primary physical characteristics, boiling point and density, are summarized below.

Physical Property Value Conditions

Boiling Point 99.8 °C At 760 mmHg

48-50 °C At 100 Torr[1]

Density 0.841 - 0.854 g/cm3 At or near room temperature

Note: Variations in density values are reported across different sources, which may be
attributed to differences in measurement temperature and sample purity.

Detailed Quantitative Data

For clarity and precise comparison, the reported values for the boiling point and density of 2,2-
dimethoxybutane are presented in the following table.
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Parameter Reported Value Source

Boiling Point 99.8 °C Biosynth[3], Chemsrc[4]
99.8 °C at 760mmHg Chemical Land[5]

48-50 °C at 100 Torr ChemicalBook][1]

Density 0.853 g/cm? Biosynth[3]

0.8535 g/cms3 at 28 °C ChemicalBook[1]

0.841 g/cm?3 Chemsrc[4], Chemical Land[5]

Experimental Protocols

While specific experimental protocols for determining the physical properties of 2,2-
dimethoxybutane are not detailed in the provided literature, standard methodologies for
organic compounds are applicable.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6] For a compound like 2,2-dimethoxybutane, the following micro and macro
methods are commonly employed.

Micro-Boiling Point Determination (Thiele Tube Method):
This method is suitable for small sample volumes.

o Sample Preparation: A few microliters of 2,2-dimethoxybutane are placed in a small test
tube or a Durham tube. A capillary tube, sealed at one end, is inverted and placed inside the
sample tube.

o Apparatus Setup: The sample tube is attached to a thermometer, and the assembly is placed
in a Thiele tube containing a high-boiling point oil (e.g., mineral oil).[7]

o Heating: The Thiele tube is gently heated, causing the air trapped in the capillary tube to
expand and exit as a stream of bubbles.
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o Observation: Heating is continued until a steady stream of bubbles emerges from the
capillary tube. The heat source is then removed.

» Boiling Point Reading: As the apparatus cools, the bubbling will slow and stop. The
temperature at which the liquid is drawn into the capillary tube is recorded as the boiling
point.[7]

Macro-Boiling Point Determination (Distillation Method):
This method is used for larger sample volumes and can also serve to purify the liquid.

o Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask, a
condenser, a receiving flask, and a thermometer. The thermometer bulb should be positioned
just below the side arm of the distillation flask to accurately measure the vapor temperature.

e Heating: The 2,2-dimethoxybutane in the distillation flask is heated to a boil.

o Equilibrium: The liquid is heated until a state of reflux is achieved, where the vapor
condenses and drips back into the flask.

» Boiling Point Reading: The temperature is recorded when it stabilizes, indicating that the
vapor temperature is constant. This stable temperature is the boiling point of the substance.

Determination of Density

The density of a liquid is its mass per unit volume.
Pycnometer Method:
This method provides highly accurate density measurements.

o Weight of Empty Pycnometer: A clean, dry pycnometer (a small glass flask with a ground-
glass stopper containing a capillary tube) is accurately weighed.

o Weight of Pycnometer with Sample: The pycnometer is filled with 2,2-dimethoxybutane,
ensuring no air bubbles are present. The stopper is inserted, and any excess liquid that
emerges from the capillary is carefully wiped off. The filled pycnometer is then weighed.
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» Weight of Pycnometer with Reference Liquid: The pycnometer is emptied, cleaned, dried,
and then filled with a reference liquid of known density (e.g., deionized water). The filled
pycnometer is weighed again.

o Calculation: The density of 2,2-dimethoxybutane is calculated using the following formula:
Density of sample = (mass of sample / mass of reference liquid) * density of reference liquid

Logical Workflow for Physical Property
Determination

The following diagram illustrates the general workflow for the experimental determination of the
physical properties of a chemical compound like 2,2-dimethoxybutane.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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